Cas no 71125-55-8 (1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl-)

• Product Name: 1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl-
• CAS No: 71125-55-8
• MF: C₁₀H₂₀N₄S
• MW: 228.357600212097
• CID: 1749156
• PubChem ID: 12899675
• Update Time: 2025-04-21

1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2,5-diamine, N,N-dibutyl-
• 71125-55-8
• 2-amino-5-dibutylamino-1,3,4-thiadiazole
• DTXSID601261990
• N2,N2-dibutyl-1,3,4-thiadiazole-2,5-diamine
• KJHCBLQHKRLIJW-UHFFFAOYSA-N
• SCHEMBL9032279

• Inchi： 1S/C10H20N4S/c1-3-5-7-14(8-6-4-2)10-13-12-9(11)15-10/h3-8H2,1-2H3,(H2,11,12)
• InChI Key： KJHCBLQHKRLIJW-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1N(CCCC)CCCC

Computed Properties

• Exact Mass: 228.1411
• Monoisotopic Mass: 228.14086783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• PSA: 55.04